Cas no 145986-32-9 (2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-trans)- (9CI))

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-trans)- (9CI)
• CAS No: 145986-32-9
• MF: C₈H₁₀IN₃O₃S
• MW: 355.152772426605
• CID: 159375
• PubChem ID: 454525
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-trans)- (9CI)
• 4-amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodopyrimidin-2-one
• 145986-32-9
• Oxathiolan 5IC-.a.
• (+)-(2R,5R)-5-Iodo-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-, (2R-trans)-
• CHEMBL60981
• Oxathiolan 5IC-alpha
• (+)-(2R,5R)-5-Iodo-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-5-iodo-, (2R-trans)-
• DTXSID90163239
• 4-amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-iodo-pyrimidin-2-one

• Inchi： 1S/C8H10IN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6-/m1/s1
• InChI Key： DPXBMYJQASAVRO-PHDIDXHHSA-N
• SMILES： IC1C(N)=NC(N(C=1)[C@H]1CS[C@H](CO)O1)=O

Computed Properties

• Exact Mass: 354.9484
• Monoisotopic Mass: 354.94876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 88.15